Bbk2.10 lipoprotein

Lyme disease Antigen design Serodiagnostic specificity

Bbk2.10 lipoprotein (CAS 172829-60-6) is a Borrelia burgdorferi outer surface protein F (OspF) homolog encoded on the cp32 plasmid, exhibiting 76% sequence similarity and 56% amino acid identity to OspF. Unlike OspF, Bbk2.10 expression is restricted to the mammalian host environment and is not detectable during in vitro cultivation or within the tick vector.

Molecular Formula C4H11N5
Molecular Weight 0
CAS No. 172829-60-6
Cat. No. B1169553
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product NameBbk2.10 lipoprotein
CAS172829-60-6
SynonymsBbk2.10 lipoprotein
Molecular FormulaC4H11N5
Structural Identifiers
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Bbk2.10 Lipoprotein (CAS 172829-60-6): A Borrelia burgdorferi OspF Homolog with Strict In Vivo Expression for Lyme Disease Research and Diagnostic Development


Bbk2.10 lipoprotein (CAS 172829-60-6) is a Borrelia burgdorferi outer surface protein F (OspF) homolog encoded on the cp32 plasmid, exhibiting 76% sequence similarity and 56% amino acid identity to OspF [1]. Unlike OspF, Bbk2.10 expression is restricted to the mammalian host environment and is not detectable during in vitro cultivation or within the tick vector [2]. Infected mice generate specific, non-cross-reactive antibodies against Bbk2.10, confirming its in vivo expression and immunogenicity [1]. The protein belongs to a lipoprotein family that includes OspF and BbK2.11, but its unique expression profile and distinct antigenic properties differentiate it from close homologs [1].

Host-restricted expression: only detectable during mammalian infection, not in vitro or in tick vector
Non-cross-reactive antigenic surface distinct from OspF and BbK2.11
Genomically validated single-copy gene product on cp32 plasmid

Why Bbk2.10 Cannot Be Substituted with OspF or Generic VlsE Antigens in Mammalian Infection-Specific Assays


Generic substitution of Bbk2.10 with OspF or standard serodiagnostic antigens (e.g., VlsE C6 peptide) undermines assay specificity because Bbk2.10 possesses a unique, host-restricted expression pattern not shared by its closest homolog [1]. While OspF is readily expressed in vitro and in tick midguts, Bbk2.10 is exclusively expressed during mammalian infection, making it a potential marker for active host-pathogen interaction rather than mere exposure [2]. Furthermore, antibodies against recombinant Bbk2.10 and OspF do not cross-react, despite 56% sequence identity, meaning OspF-based detection systems will fail to capture Bbk2.10-specific antibody responses [1]. These molecular and immunological distinctions necessitate procurement of the exact protein for studies targeting in vivo-expressed antigens.

!
OspF is constitutively expressed in vitro and in ticks; may not reflect active mammalian infection status
!
Bbk2.10-specific antibodies do not cross-react with OspF or BbK2.11, limiting substitution in immunoassays
!
Generic Lyme antigens (e.g., VlsE C6) may not capture host-restricted Bbk2.10 antibody responses

Quantitative Differentiation Evidence for Bbk2.10 Lipoprotein vs. OspF and Standard Lyme Disease Antigens


Amino Acid Sequence Divergence: Bbk2.10 Exhibits Only 56% Identity to OspF, Preventing Antibody Cross-Reactivity

The full-length bbk2.10 gene encodes a polypeptide with 76% sequence similarity and only 56% identity to OspF from B. burgdorferi strain N40 [1]. Despite this homology, polyclonal antibodies raised against recombinant Bbk2.10 fail to recognize recombinant OspF, and OspF-specific antisera do not react with Bbk2.10, confirming distinct antigenic surfaces [1]. In contrast, the OspF homolog BbK2.11 reacts strongly with OspF antisera [1].

Sequence & cross-reactivity
Head-to-head
Bbk2.10: 56% identity to OspF; 0% cross-reactivity with anti-OspF
OspF: 100% identity to itself; cross-reacts with BbK2.11, not Bbk2.10
Supports antigenic distinction for procurement
Western blot / ELISA confirmation
Lyme disease Antigen design Serodiagnostic specificity

In Vivo Expression Exclusivity: Bbk2.10 Is Only Expressed in the Mammalian Host, Unlike OspF

In a comprehensive analysis of nine cp32-encoded lipoproteins, Bbk2.10 protein was undetectable in spirochetes cultivated in vitro at 23°C or 37°C, within dialysis membrane chambers implanted in rats, or within tick midguts, whereas OspF was expressed under all these conditions [1]. Bbk2.10 protein was detected only indirectly via the presence of specific antibodies in B. burgdorferi-infected mice, indicating exclusive expression in the mammalian host [1].

In vivo expression exclusivity
Head-to-head
Bbk2.10: detected only via antibodies in infected mice (1/5 conditions)
OspF: expressed in all 5 tested conditions (in vitro, DMCs, tick midguts)
Confirms host-restricted expression pattern
IFA and serology from murine models
Lyme disease Host-pathogen interaction Antigen selection

Seroreactivity in Human Lyme Disease: OspF Homologs Including Bbk2.10 Are Poor Standalone Diagnostic Antigens Relative to OspE and ElpB1

In an evaluation of 39 human Lyme disease patient sera against recombinant cp32-encoded lipoproteins, OspF-related proteins (OspF, Bbk2.10, Bbk2.11) exhibited low overall reactivity, whereas OspE and ElpB1 achieved 71% and 86% positivity in early-stage samples, respectively [1]. The combination of OspE and ElpB1 identified 90% of early Lyme patients, a performance unattainable with OspF homologs alone [1]. Quantitative OD405 values for OspE+ElpB1 showed significantly higher mean reactivity (1.447) compared to whole-cell lysate (0.631) in infected baboons (P < 0.001) [1], but analogous data for Bbk2.10 alone were not reported due to its low reactivity.

Human sample reactivity
Reported
Bbk2.10 (OspF group): poor standalone reactivity in early Lyme sera
OspE: 71% sensitivity; ElpB1: 86% sensitivity; OspE+ElpB1: 90% sensitivity
Low standalone reactivity; context-dependent utility in panels
ELISA on 39 human research samples
Lyme disease Serodiagnosis Human clinical samples

Genetic Organization: Bbk2.10 Is a Single-Copy Gene Distinct from OspF, Confirmed by Southern Blot Analysis

Southern blot analysis demonstrated that bbk2.10 is a single-copy gene within the B. burgdorferi genome, and that strains 297 and N40 each contain one additional gene more closely related to ospF than to bbk2.10 [1]. This genomic organization confirms that bbk2.10 is not an allele of ospF but a distinct genetic locus, ensuring that recombinant Bbk2.10 protein represents a unique gene product not recapitulated by recombinant OspF preparations.

Genomic organization
Head-to-head
bbk2.10: single-copy gene, distinct from ospF, not the closest ospF paralog
Genomic validation ensures unique gene product
Southern blot analysis
Borrelia burgdorferi genomics Plasmid biology Molecular typing

Optimal Procurement-Driven Application Scenarios for Bbk2.10 Lipoprotein


Differential Serodiagnosis of Active Mammalian Infection vs. Tick Exposure in Animal Models

Investigators studying Borrelia burgdorferi transmission and immune response in murine or non-human primate models should use Bbk2.10 as an ELISA or immunoblotting antigen to detect antibodies generated specifically during mammalian infection. Because Bbk2.10 is not expressed in the tick vector or during in vitro cultivation, seroreactivity to Bbk2.10 indicates genuine host infection rather than exposure to tick-derived organisms, as demonstrated by the exclusive presence of anti-Bbk2.10 antibodies in infected mice but not in animals exposed to in vitro-cultured spirochetes [1]. This application directly leverages the quantitative in vivo expression exclusivity evidence.

Construction of Multi-Antigen Panels for Early Lyme Disease Detection Requiring In Vivo-Expressed Markers

Despite low standalone sensitivity (classified as a poor indicator in human studies), Bbk2.10 can be incorporated into multi-antigen serodiagnostic panels alongside OspE and ElpB1 to capture antibody responses unique to mammalian host adaptation [1]. Its distinct expression profile complements antigens like OspE (71% early sensitivity) and ElpB1 (86% early sensitivity) to potentially improve classification of infection stages, a strategy supported by evidence that no single cp32-encoded antigen achieved 100% detection of Lyme disease patients [1].

Vaccine Antigen Discovery Studies Targeting Host-Restricted Outer Surface Proteins

Researchers screening for vaccine candidates that are expressed exclusively during mammalian infection should procure Bbk2.10 as a representative member of the in vivo-expressed OspF homolog family. Its demonstrated immunogenicity in infected mice, combined with its absence from in vitro-cultured spirochetes, positions Bbk2.10 as a candidate for evaluating whether antibodies against host-restricted antigens confer protective immunity [1][2].

High-Specificity Research Reagent for Antibody Cross-Reactivity Studies Within the OspF Lipoprotein Family

Given that antibodies raised against Bbk2.10 do not cross-react with OspF or BbK2.11 (and vice versa), recombinant Bbk2.10 serves as an essential reagent for dissection of immune responses to individual members of the OspF lipoprotein family [1]. Procurement of authenticated Bbk2.10 ensures that observed serological reactivity is attributable to Bbk2.10-specific epitopes and not to cross-reactive antibodies against OspF, a critical consideration when interpreting immunoblot or ELISA data from infected animals.

Application
Selection Property
Validation Focus
Infection-stage differentiation in animal models
Host-restricted expression (mammalian-only)
Antibody specificity against active infection markers
Multi-antigen panel research
Complementary expression profile to OspE/ElpB1
Panel sensitivity for early infection classification
Host-restricted antigen screening
Immunogenic in infected hosts, absent in vitro
Protective antibody response in challenge models
Cross-reactivity analysis within OspF family
Non-cross-reactive antigenic surface
Epitope-specific response attribution
Quote Request

Request a Quote for Bbk2.10 lipoprotein

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity COA / SDS
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Contact Technical Support Sending...

We use your information only to respond to your request. If you need technical guidance before placing an inquiry, you can also contact our support team.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.